N-(3-methylpyridin-2-yl)-4-pyrazol-1-ylbenzamide

• IUPAC Name: N-(3-methylpyridin-2-yl)-4-pyrazol-1-ylbenzamide
• InChI: InChI=1S/C16H14N4O/c1-12-4-2-9-17-15(12)19-16(21)13-5-7-14(8-6-13)20-11-3-10-18-20/h2-11H,1H3,(H,17,19,21)
• InChI Key: RXRKPSKUOFSNMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NC(=O)C2=CC=C(C=C2)N3C=CC=N3
• Molecular Formula: C16H14N4O
• Molecular Weight: 278.31 g/mol

Description

N-(3-methylpyridin-2-yl)-4-pyrazol-1-ylbenzamide, also known as MPB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(3-methylpyridin-2-yl)-4-pyrazol-1-ylbenzamide involves the inhibition of the enzyme poly(ADP-ribose) polymerase (PARP). PARP is an enzyme that plays a role in DNA repair, and its inhibition leads to the accumulation of DNA damage in cancer cells, ultimately leading to their death.
Biochemical and Physiological Effects:
N-(3-methylpyridin-2-yl)-4-pyrazol-1-ylbenzamide has been reported to have low toxicity and good selectivity towards cancer cells. It has also been found to have anti-inflammatory properties and has been shown to reduce the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3-methylpyridin-2-yl)-4-pyrazol-1-ylbenzamide in lab experiments is its high potency and selectivity towards cancer cells. However, its low solubility in water can make it difficult to use in certain experiments. Additionally, the cost of synthesizing N-(3-methylpyridin-2-yl)-4-pyrazol-1-ylbenzamide can be relatively high.

Future Directions

There are several future directions for N-(3-methylpyridin-2-yl)-4-pyrazol-1-ylbenzamide research. One area of interest is the development of new synthetic methods to improve the yield and purity of N-(3-methylpyridin-2-yl)-4-pyrazol-1-ylbenzamide. Another direction is the investigation of the potential use of N-(3-methylpyridin-2-yl)-4-pyrazol-1-ylbenzamide in combination with other drugs to enhance its anticancer effects. Furthermore, the use of N-(3-methylpyridin-2-yl)-4-pyrazol-1-ylbenzamide in other fields such as neurodegenerative diseases and inflammation is also an area of potential research.

Synthesis Methods

The synthesis of N-(3-methylpyridin-2-yl)-4-pyrazol-1-ylbenzamide involves the reaction of 3-methyl-2-pyridylboronic acid and 4-pyrazol-1-ylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography. This method has been reported to have a yield of around 70%.

Scientific Research Applications

N-(3-methylpyridin-2-yl)-4-pyrazol-1-ylbenzamide has been extensively studied in the field of cancer research. It has been shown to inhibit the growth of various cancer cell lines such as breast, lung, and prostate cancer. N-(3-methylpyridin-2-yl)-4-pyrazol-1-ylbenzamide has also been found to induce apoptosis in cancer cells, which is a process of programmed cell death that is important for maintaining the normal functioning of cells.